Cas no 2034455-08-6 (N-(4-ethoxyphenyl)-2-(1H-indole-3-sulfinyl)acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-(1H-indole-3-sulfinyl)acetamide
• CAS No: 2034455-08-6
• MF: C₁₈H₁₈N₂O₃S
• MW: 342.412123203278
• CID: 6232834
• PubChem ID: 119106410
• Update Time: 2025-10-28

N-(4-ethoxyphenyl)-2-(1H-indole-3-sulfinyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-(1H-indole-3-sulfinyl)acetamide
• F2147-1820
• AKOS026681340
• 2-((1H-indol-3-yl)sulfinyl)-N-(4-ethoxyphenyl)acetamide
• N-(4-ethoxyphenyl)-2-(1H-indol-3-ylsulfinyl)acetamide
• 2034455-08-6

• Inchi： 1S/C18H18N2O3S/c1-2-23-14-9-7-13(8-10-14)20-18(21)12-24(22)17-11-19-16-6-4-3-5-15(16)17/h3-11,19H,2,12H2,1H3,(H,20,21)
• InChI Key： FBLXYIYSYFOFLS-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OCC)=O)(C1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 342.10381361g/mol
• Monoisotopic Mass: 342.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 90.4Ų

Additional information on N-(4-ethoxyphenyl)-2-(1H-indole-3-sulfinyl)acetamide

Recent Advances in the Study of N-(4-ethoxyphenyl)-2-(1H-indole-3-sulfinyl)acetamide (CAS: 2034455-08-6)

N-(4-ethoxyphenyl)-2-(1H-indole-3-sulfinyl)acetamide (CAS: 2034455-08-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique indole-3-sulfinyl moiety and ethoxyphenyl acetamide structure, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer research. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and structure-activity relationships (SAR) to optimize its efficacy and safety profile.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro and in vivo studies have demonstrated that N-(4-ethoxyphenyl)-2-(1H-indole-3-sulfinyl)acetamide exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. Additionally, preliminary data indicate that this compound may interfere with the PI3K/AKT/mTOR pathway, a critical regulator of cell growth and survival, which is often dysregulated in cancer.

The synthesis and optimization of N-(4-ethoxyphenyl)-2-(1H-indole-3-sulfinyl)acetamide have also been a focal point of recent investigations. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, enabling further pharmacological evaluation. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to confirm the structural integrity and purity of the synthesized compound. These efforts are crucial for ensuring reproducibility and reliability in subsequent biological assays.

In terms of pharmacokinetics, recent studies have explored the absorption, distribution, metabolism, and excretion (ADME) properties of N-(4-ethoxyphenyl)-2-(1H-indole-3-sulfinyl)acetamide. Findings suggest that the compound exhibits favorable oral bioavailability and metabolic stability, making it a viable candidate for further development. However, challenges such as potential drug-drug interactions and off-target effects remain to be addressed in future research.

Looking ahead, the therapeutic potential of N-(4-ethoxyphenyl)-2-(1H-indole-3-sulfinyl)acetamide is being explored in preclinical models of various diseases, including rheumatoid arthritis and certain types of cancer. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's unique chemical structure and biological activity make it a promising lead for the development of next-generation therapeutics.

In conclusion, N-(4-ethoxyphenyl)-2-(1H-indole-3-sulfinyl)acetamide (CAS: 2034455-08-6) represents a significant advancement in the field of medicinal chemistry. Its dual anti-inflammatory and anticancer properties, combined with favorable pharmacokinetic characteristics, position it as a compelling candidate for further investigation. Continued research into its mechanism of action and therapeutic potential will be essential for unlocking its full clinical value.